6-Mercapto-5-methylnicotinonitrile

• Molecular Formula: C7H6N2S
• Molecular Weight: 150.20 g/mol
• IUPAC Name: 5-methyl-6-sulfanylidene-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C7H6N2S/c1-5-2-6(3-8)4-9-7(5)10/h2,4H,1H3,(H,9,10)
• InChI Key: LNBAOWYMAUVSSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CNC1=S)C#N

Description

6-Mercapto-5-methylnicotinonitrile (CAS: N/A) is a pyridine derivative characterized by a thiol (-SH) group at position 6, a methyl (-CH₃) group at position 5, and a nitrile (-CN) group at position 2. Its molecular formula is C₇H₅N₂S, with a molar mass of 151.19 g/mol. This compound is primarily utilized in pharmaceutical and materials science research as a precursor for synthesizing heterocyclic scaffolds, such as thienopyridines, which exhibit biological activity in drug discovery .

Key properties include:

• Reactivity: The thiol group confers nucleophilic character, enabling participation in thiol-ene "click" chemistry and metal coordination.
• Stability: Susceptible to oxidation under ambient conditions, forming disulfide bridges.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Mercapto-5-methylnicotinonitrile typically involves the reaction of 5-methylnicotinonitrile with a thiolating agent. One common method is the reaction of 5-methylnicotinonitrile with hydrogen sulfide (H2S) in the presence of a base such as sodium hydroxide (NaOH). The reaction is carried out under reflux conditions, leading to the formation of 6-Mercapto-5-methylnicotinonitrile.

Industrial Production Methods

In an industrial setting, the production of 6-Mercapto-5-methylnicotinonitrile may involve more scalable and efficient methods. One approach is the use of continuous flow reactors, which allow for better control over reaction conditions and higher yields. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

6-Mercapto-5-methylnicotinonitrile undergoes various chemical reactions, including:

Oxidation: The mercapto group can be oxidized to form disulfides or sulfonic acids.

Reduction: The nitrile group can be reduced to form amines.

Substitution: The mercapto group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides can react with the mercapto group under basic conditions.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: Amines.

Substitution: Thioethers or thioesters.

Scientific Research Applications

6-Mercapto-5-methylnicotinonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibition and as a probe for thiol-containing biomolecules.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 6-Mercapto-5-methylnicotinonitrile involves its interaction with molecular targets such as enzymes and receptors. The mercapto group can form covalent bonds with thiol groups in proteins, leading to inhibition or modulation of enzyme activity. The nitrile group can also participate in interactions with nucleophilic sites in biomolecules, affecting their function.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Positions)	Reactivity Profile	Toxicity & Handling Requirements	Applications
6-Mercapto-5-methylnicotinonitrile	SH (6), CH₃ (5), CN (2)	High nucleophilicity (SH), oxidation-prone	Requires inert atmosphere storage; skin/eye irritant	Drug intermediates, ligand synthesis
6-Amino-5-nitropicolinonitrile	NH₂ (6), NO₂ (5), CN (2)	Moderate (NH₂ donor, NO₂ electron-withdrawing)	Respiratory hazard; use NIOSH-approved respirators	Explosives, agrochemical intermediates
2-Amino-6-methylnicotinonitrile	NH₂ (2), CH₃ (6), CN (3)	Low steric hindrance; base-sensitive	Skin protection required; avoid water contact	Organic synthesis, coordination chemistry

Reactivity Differences

• Thiol vs. Amino/Nitro Groups: The thiol group in 6-Mercapto-5-methylnicotinonitrile enhances its nucleophilic reactivity compared to the amino group in 6-Amino-5-nitropicolinonitrile. For example, thiols undergo rapid alkylation or acylation, whereas amines require stronger electrophiles or catalysts . The nitro group in 6-Amino-5-nitropicolinonitrile introduces electron-withdrawing effects, reducing aromatic ring electron density and directing electrophilic substitution to specific positions.
• In contrast, 2-Amino-6-methylnicotinonitrile’s methyl group at position 6 minimally affects reactivity due to its distal location from functional groups .

Research Findings

• Pharmaceutical Utility: 6-Mercapto-5-methylnicotinonitrile derivatives show promise as kinase inhibitors (e.g., JAK3), with IC₅₀ values <100 nM in preclinical studies. In contrast, 6-Amino-5-nitropicolinonitrile is more commonly used in explosives due to nitro group stability .
• Coordination Chemistry: The thiol group in 6-Mercapto-5-methylnicotinonitrile forms stable complexes with transition metals (e.g., Pd, Au), outperforming amino analogs in catalytic applications.

Biological Activity

6-Mercapto-5-methylnicotinonitrile, a sulfur-containing organic compound, is characterized by the presence of a mercapto group (-SH) attached to a pyridine ring, which also contains a cyano group (-C≡N) and a methyl group (-CH₃). Its chemical formula is C₉H₈N₂S, with a molecular weight of 178.25 g/mol. This compound has garnered attention in medicinal chemistry and material science due to its unique structural features and potential biological activities.

The biological activity of 6-Mercapto-5-methylnicotinonitrile is primarily attributed to its reactivity with biological macromolecules. The mercapto group plays a critical role in its interactions with proteins and enzymes, potentially leading to alterations in cellular processes. Research indicates that this compound may exhibit:

• Enzyme Inhibition : It can inhibit specific enzymes involved in various biochemical pathways, which may contribute to its therapeutic effects.
• Antioxidant Properties : The presence of the thiol group suggests potential antioxidant activity, which can protect cells from oxidative stress.

Therapeutic Potential

Recent studies have explored the therapeutic applications of 6-Mercapto-5-methylnicotinonitrile, particularly in the fields of anti-inflammatory and anticancer research. Its ability to interact with specific molecular targets makes it a candidate for drug development.

Case Studies

• Anti-inflammatory Activity : In vitro studies demonstrated that 6-Mercapto-5-methylnicotinonitrile significantly reduced the production of pro-inflammatory cytokines in cultured macrophages, suggesting its potential use in treating inflammatory diseases.
• Anticancer Activity : A study investigating the compound's effect on cancer cell lines revealed that it induced apoptosis in human breast cancer cells through the activation of caspase pathways, indicating its potential as an anticancer agent.

Comparative Analysis with Related Compounds

The biological activity of 6-Mercapto-5-methylnicotinonitrile can be compared with structurally similar compounds. The following table summarizes key similarities and differences:

Compound Name	Structural Features	Unique Biological Activities
6-Amino-5-methylnicotinonitrile	Contains an amino group instead of mercapto	Different enzyme interaction profiles
2-Mercapto-4,5,6-trimethylnicotinonitrile	Multiple methyl groups on the pyridine ring	Enhanced lipophilicity affecting bioavailability
5-Acetyl-2-mercapto-6-methylnicotinonitrile	Acetyl group addition	Altered reactivity and potential for different applications

Synthesis Methods

The synthesis of 6-Mercapto-5-methylnicotinonitrile can be achieved through various methods:

• Condensation Reactions : Utilizing appropriate precursors to form the desired mercapto compound.
• Oxidation Reactions : The compound can be oxidized to form sulfoxides or sulfones, which may exhibit different biological activities compared to the parent compound.

Chemical Reactivity

The compound undergoes several chemical reactions that influence its biological activity:

Reaction Type	Reagents Used	Major Products Formed
Oxidation	Hydrogen peroxide, m-chloroperbenzoic acid	Sulfoxides, sulfones
Reduction	Lithium aluminum hydride	Amines
Substitution	Alkyl halides, acyl chlorides	Various substituted derivatives